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Compound of Interest

Compound Name: PF-04217903 mesylate

Cat. No.: B1679679 Get Quote

Technical Support Center: PF-04217903 Mesylate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PF-
04217903 mesylate, focusing on its solubility challenges in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is PF-04217903 and what is its mechanism of action?

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the

c-Met (mesenchymal-epithelial transition factor) receptor tyrosine kinase.[1] c-Met, also known

as the hepatocyte growth factor (HGF) receptor, is a proto-oncogene that plays a key role in

tumor cell proliferation, survival, invasion, and angiogenesis.[2] PF-04217903 binds to the ATP-

binding site of c-Met, inhibiting its autophosphorylation and the subsequent activation of

downstream signaling pathways, which may lead to the inhibition of tumor cell growth and

migration.[1][2] It displays over 1,000-fold selectivity for c-Met compared to a broad panel of

other kinases.[3][4]

Q2: What are the recommended solvents for dissolving PF-04217903 mesylate?

PF-04217903 mesylate is soluble in dimethyl sulfoxide (DMSO).[1][5] It is largely insoluble in

water and ethanol.[1][6] For in vitro experiments, it is recommended to prepare a high-

concentration stock solution in anhydrous DMSO.[1]
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Q3: How should I prepare and store stock solutions of PF-04217903 mesylate?

It is advisable to prepare a stock solution of at least 10 mM in high-quality, anhydrous DMSO.

[1][5] To minimize moisture absorption, allow the powdered compound to equilibrate to room

temperature before opening the vial.[1] Stock solutions should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term

stability.[1]

Q4: What is the stability of PF-04217903 mesylate stock solutions?

PF-04217903 mesylate powder is stable for up to 3 years when stored at -20°C.[1] In DMSO,

stock solutions are stable for up to 2 years at -80°C and for 1 year at -20°C.[1][7] For optimal

results, it is recommended to use freshly prepared working solutions for experiments.[1]

Troubleshooting Guide: Aqueous Solubility
Problems
A common challenge encountered when working with PF-04217903 mesylate is its

precipitation upon dilution from a DMSO stock solution into aqueous media such as cell culture

medium or buffers.[1] This is due to the hydrophobic nature of the compound and the abrupt

change in solvent polarity.[1]

Issue: Precipitation of PF-04217903 mesylate upon dilution in aqueous media.

Question: My PF-04217903 mesylate precipitates out of solution when I dilute my DMSO stock

into my aqueous experimental medium. What can I do to prevent this?

Answer: This is a frequent issue with hydrophobic compounds. Here are several

troubleshooting steps you can take:

Lower the Final Concentration: The intended final concentration of PF-04217903 mesylate
in your assay may be above its aqueous solubility limit. Try reducing the final concentration

to see if the compound remains in solution.[1]

Optimize Final DMSO Concentration: While keeping the final DMSO concentration low to

avoid solvent-induced cytotoxicity (typically below 0.5%) is crucial, a slightly higher

concentration might be necessary to maintain the solubility of PF-04217903 mesylate.[1] It
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is important to run a vehicle control with the same final DMSO concentration to ensure that

the solvent is not affecting your experimental results.[1]

Use a Serum-Free or Low-Serum Medium for Dilution: Proteins in serum can sometimes

contribute to the precipitation of small molecules. Try preparing the final dilution in a serum-

free or low-serum medium immediately before adding it to your cells.[1]

Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller,

sequential dilutions of the DMSO stock solution into the aqueous medium. This more gradual

change in solvent polarity can help to prevent the compound from precipitating.[1]

Ultrasonic Treatment: In some cases, brief ultrasonic treatment may be needed to fully

dissolve the compound in DMSO before preparing aqueous dilutions.[8]

Quantitative Data Summary
The following tables summarize key quantitative data for PF-04217903 mesylate.

Table 1: Solubility of PF-04217903 Mesylate

Solvent Solubility Notes

DMSO Up to 100 mM[9]

Fresh, anhydrous DMSO is

recommended as it is

hygroscopic.[6] Ultrasonic

treatment may be needed.[8]

Water Insoluble[6]

Ethanol Insoluble[6]

Table 2: Potency of PF-04217903
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Parameter Value Cell Line/Assay Conditions

Kᵢ (c-Met) 4.8 nM[10] Human c-Met

IC₅₀ (c-Met phosphorylation) 4.8 nM[6] A549 cells

IC₅₀ (Cell Proliferation) 12 nM[10] GTL-16 cells

IC₅₀ (Cell Proliferation) 30 nM[10] H1993 cells

IC₅₀ (Apoptosis) 31 nM[10] GTL-16 cells

Experimental Protocols
Protocol 1: Preparation of PF-04217903 Mesylate Stock Solution

Allow the vial of powdered PF-04217903 mesylate to equilibrate to room temperature before

opening.[1]

Add the appropriate volume of high-quality, anhydrous DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM).[5]

If necessary, briefly sonicate the solution to ensure complete dissolution.[8]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[1]

Store the aliquots at -20°C or -80°C.[1]

Protocol 2: General Method for Cellular Assays

Culture your cells of interest to the desired confluency.

Prepare a fresh serial dilution of your PF-04217903 mesylate DMSO stock solution in the

appropriate aqueous medium (e.g., serum-free cell culture medium).

Carefully add the diluted compound to your cells, ensuring gentle mixing.
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Include a vehicle control group that is treated with the same final concentration of DMSO as

the highest concentration of PF-04217903 mesylate used.[1]

Incubate the cells for the desired period.

Proceed with your downstream analysis (e.g., cell viability assay, western blot for c-Met

phosphorylation).

Visualizations

Troubleshooting Workflow for PF-04217903 Mesylate Solubility
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Click to download full resolution via product page

Caption: Troubleshooting workflow for PF-04217903 mesylate solubility issues.
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Caption: The c-Met signaling pathway and its inhibition by PF-04217903.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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